Cas no 937604-60-9 (4-Bromo-2-methyl-1-phenyl-3-((3-(trifluoromethyl)phenoxy)methyl)-3-pyrazolin-5-one)

4-Bromo-2-methyl-1-phenyl-3-((3-(trifluoromethyl)phenoxy)methyl)-3-pyrazolin-5-one structure
937604-60-9 structure
Product Name:4-Bromo-2-methyl-1-phenyl-3-((3-(trifluoromethyl)phenoxy)methyl)-3-pyrazolin-5-one
CAS No:937604-60-9
MF:C18H14BrF3N2O2
MW:427.215174198151
CID:4720596
Update Time:2023-08-15

4-Bromo-2-methyl-1-phenyl-3-((3-(trifluoromethyl)phenoxy)methyl)-3-pyrazolin-5-one Chemical and Physical Properties

Names and Identifiers

    • 4-BROMO-2-METHYL-1-PHENYL-3-((3-(TRIFLUOROMETHYL)PHENOXY)METHYL)-3-PYRAZOLIN-5-ONE
    • 4-bromo-1-methyl-2-phenyl-5-{[3-(trifluoromethyl)phenoxy]methyl}-2,3-dihydro-1H-pyrazol-3-one
    • SBB061821
    • 4-bromo-1-methyl-2-phenyl-5-[[3-(trifluoromethyl)phenoxy]methyl]pyrazol-3-one
    • 4-bromo-2-methyl-1-phenyl-3-{[3-(trifluoromethyl)phenoxy]methyl}-3-pyrazolin-5 -one
    • 4-bromo-1-methyl-2-phenyl-5-{[3-(trifluorome
    • 4-Bromo-2-methyl-1-phenyl-3-((3-(trifluoromethyl)phenoxy)methyl)-3-pyrazolin-5-one
    • Inchi: 1S/C18H14BrF3N2O2/c1-23-15(11-26-14-9-5-6-12(10-14)18(20,21)22)16(19)17(25)24(23)13-7-3-2-4-8-13/h2-10H,11H2,1H3
    • InChI Key: NLGUSAIPEHCZFQ-UHFFFAOYSA-N
    • SMILES: BrC1C(N(C2C=CC=CC=2)N(C)C=1COC1C=CC=C(C(F)(F)F)C=1)=O

Computed Properties

  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 26
  • Rotatable Bond Count: 4
  • Complexity: 561
  • Topological Polar Surface Area: 32.8
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